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Compound of Interest

Compound Name: Linichlorin A

CAS No.: 62462-98-0

Cat. No.: B1675487 Get Quote

Executive Summary
Linichlorin A (C₁₉H₂₃ClO₆) is a chlorinated guaianolide sesquiterpene lactone that has

emerged as a high-value scaffold in oncology research.[1] Unlike generic cytotoxic agents,

Linichlorin A exhibits a specific and novel mechanism of action: it functions as a p27(Kip1)

ubiquitination inhibitor. By blocking the interaction between the SCF^Skp2 complex and the

tumor suppressor p27, it prevents proteasomal degradation, thereby restoring cell cycle arrest

in uncontrolled tumor lines (e.g., HeLa, HL-60).

This guide provides a rigorous technical roadmap for identifying, extracting, and isolating

Linichlorin A from its primary botanical sources within the Centaurea genus. It synthesizes

chemotaxonomic data with field-proven isolation protocols to support reproducible acquisition

of this compound for pre-clinical evaluation.

Chemical Profile & Properties[2][3][4][5][6][7][8][9]
Linichlorin A belongs to the guaianolide class of sesquiterpene lactones, distinguished by a

5,7-bicyclic core and a chloromethyl moiety.
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Property Specification

IUPAC Name

(3aR,4S,6aR,8S,9S,9aR,9bS)-9-

(chloromethyl)-8,9-dihydroxy-3,6-dimethylene-2-

oxododecahydroazuleno[4,5-b]furan-4-yl

methacrylate

Formula C₁₉H₂₃ClO₆

Molecular Weight 382.84 g/mol

Key Pharmacophore
-methylene-

-lactone ring (Michael acceptor)

Solubility
Soluble in CHCl₃, EtOAc, DMSO; Insoluble in

H₂O

Stability
Sensitive to basic conditions (lactone ring

opening); store at -20°C

Botanical Sources: The Centaurea Reservoir[11]
The genus Centaurea (Asteraceae) is the definitive natural reservoir for chlorinated

guaianolides. While over 500 species exist, Linichlorin A is chemotaxonomically restricted to

specific sections.

Primary Source: Centaurea linifolia Vahl[8][12]
Status: Type species for Linichlorin A.

Part Used: Aerial parts (leaves and flowering tops).

Chemotaxonomy: Characterized by a high diversity of chlorinated sesquiterpenes, including

chlorohyssopifolins A-E.[1][2]

Yield Potential: Moderate. Requires fractionation to separate from the more abundant

chlorohyssopifolin A.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1675487?utm_src=pdf-body
https://www.benchchem.com/product/b1675487?utm_src=pdf-body
https://www.researchgate.net/publication/237857424_Sesquiterpene_Lactones_from_Centaurea_linifolia_Vahl
https://www.mdpi.com/1420-3049/26/7/2055
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secondary Sources
Centaurea solstitialis (Yellow Starthistle): An invasive weed in the Americas/Europe.

Contains Linichlorin A alongside solstitiolide. High biomass availability makes it a viable

candidate for industrial-scale extraction, despite lower specific yields per gram compared to

C. linifolia.

Centaurea aegyptiaca: Native to North Africa. Rich in guaianolides but complex profile

requires rigorous purification.

Biosynthetic Context
Understanding the biosynthesis is crucial for optimization and potential metabolic engineering.

The chlorination step is a late-stage modification.

Biosynthetic Pathway Diagram
The following diagram illustrates the proposed pathway from the germacranolide precursor to

the chlorinated guaianolide scaffold.
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Figure 1: Proposed biosynthetic pathway of Linichlorin A, highlighting the critical flavin-

dependent halogenation step.
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Isolation Protocol
Objective: Isolate Linichlorin A from Centaurea linifolia aerial parts with >95% purity.

Phase 1: Extraction
Harvesting: Collect aerial parts during the flowering stage. Air-dry in shade to prevent

thermal degradation of the lactone ring.

Maceration: Grind dried plant material (1 kg) to a fine powder.

Solvent: Extract with Ethanol (96%) at room temperature for 48 hours (3 cycles).

Rationale: Ethanol efficiently extracts polar sesquiterpenes while leaving behind non-polar

waxes.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at <40°C to obtain the

crude extract.

Phase 2: Liquid-Liquid Partitioning
Suspend the crude ethanolic extract in H₂O:MeOH (9:1).

Defatting: Partition with n-Hexane (3x) to remove chlorophyll and lipids. Discard hexane

layer.

Enrichment: Partition the aqueous layer with Chloroform (CHCl₃) or Ethyl Acetate (EtOAc)

(3x).

Result: The organic phase contains the sesquiterpene lactone fraction (Linichlorin A,

chlorohyssopifolins).[1]

Dry the organic phase over anhydrous Na₂SO₄ and evaporate.

Phase 3: Chromatographic Purification
Column Chromatography (CC):

Stationary Phase: Silica gel 60 (0.063–0.200 mm).
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Mobile Phase: Gradient elution using n-Hexane:EtOAc (starting 80:20

100% EtOAc) followed by EtOAc:MeOH.

Monitoring: Check fractions via Thin Layer Chromatography (TLC).

TLC Visualization:

Reagent: Vanillin-H₂SO₄ or Phosphomolybdic acid (PMA).

Observation: Guaianolides typically appear as blue/violet spots upon heating.

Flash Chromatography (Polishing):

Combine Linichlorin A-rich fractions (identified by NMR/TLC comparison).

Refine using a C18 Reversed-Phase column (Water:Acetonitrile gradient) if high purity is

required for biological assays.

Analytical Characterization
To validate the isolation of Linichlorin A, look for these diagnostic signals in the ¹H NMR (500

MHz, CDCl₃) spectrum.
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Moiety
Chemical Shift (

ppm)
Multiplicity Interpretation

Exocyclic Methylene 6.20 (d), 5.50 (d) Doublets

H-13a, H-13b

(Characteristic of

-methylene-

-lactone)

Methacrylate Ester 6.15 (s), 5.65 (s) Singlets
Vinyl protons of the

ester side chain

Chloromethyl Group 3.60 - 3.80 Multiplet
Protons adjacent to

the Chlorine atom

Lactone Proton ~4.00 - 4.50 Multiplet
H-6 (Base of the

lactone ring)

Note: The presence of the chlorine atom introduces a distinct isotopic pattern in Mass

Spectrometry (M+2 peak at ~33% intensity of molecular ion).

Pharmacological Mechanism: p27(Kip1)
Stabilization
Linichlorin A is not merely a cytotoxin; it is a targeted protein-protein interaction (PPI) inhibitor.

Mechanism of Action Workflow
The compound targets the SCF (Skp1-Cullin-F-box) ubiquitin ligase system. Specifically, it

inhibits the recognition of p27 by Skp2.
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Figure 2: Mechanism of Action. Linichlorin A prevents the ubiquitination of p27, leading to its

accumulation and subsequent G1 cell cycle arrest in tumor cells.

Therapeutic Implications[3]
Target Indications: Leukemia (HL-60, U-937), Melanoma (SK-MEL-1), and potentially breast

cancers with low p27 levels.

Apoptosis: Induces cytochrome c release and PARP cleavage, confirming a mitochondrial

apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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